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Compound of Interest

Compound Name: 4-Azaindole

Cat. No.: B1209526 Get Quote

Essential Safety and Handling Guide for 4-
Azaindole
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate, essential

safety and logistical information for the proper management of 4-Azaindole, a heterocyclic

organic compound frequently used in pharmaceutical research. Adherence to these protocols is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment
4-Azaindole is classified as an irritant and may be harmful if swallowed or inhaled.[1][2] It is

crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure.

Hazard Summary:
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Hazard Statement Description GHS Pictogram

H315 Causes skin irritation.[2] GHS07

H319
Causes serious eye irritation.

[2]
GHS07

H335
May cause respiratory

irritation.[2]
GHS07

Recommended Personal Protective Equipment:

Equipment Specification

Eye/Face Protection
Chemical safety goggles or a face shield that

meets NIOSH (US) or EN 166 (EU) standards.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat, long-sleeved clothing.

Respiratory Protection

NIOSH-approved respirator with a dust mask

(type N95 or equivalent) if handling fine powders

or in poorly ventilated areas.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 4-Azaindole
and ensure a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle 4-Azaindole in a well-ventilated area, preferably within a

chemical fume hood. Mechanical exhaust is required.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Dust Formation: Avoid the formation of dust and aerosols.
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Hygiene: Wash hands thoroughly after handling.

Storage Procedures:

Container: Store in a tightly closed, properly labeled container.

Conditions: Keep in a cool, dry place away from direct sunlight and incompatible materials.

Incompatibilities: Avoid contact with strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container

for disposal. Avoid generating dust.

Clean: Clean the spill area with soap and water.

Disposal Plan
Proper disposal of 4-Azaindole and its waste is crucial to prevent environmental contamination

and comply with regulations.

Disposal Method:

Unused 4-Azaindole and contaminated materials should be treated as hazardous waste.

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

All disposal activities must be in accordance with federal, state, and local environmental

regulations. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Physical and Chemical Properties
Property Value

CAS Number 272-49-1

Molecular Formula C₇H₆N₂

Molecular Weight 118.14 g/mol

Appearance White to light brown crystalline powder.

Melting Point 126-128 °C

Solubility
Slightly soluble in water. Soluble in methanol

and chloroform.
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Safe Handling Workflow
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Caption: Logical workflow for the safe handling of 4-Azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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